Cas no 497854-91-8 (2-(4-Fluorobenzoyl)-5-methylpyridine)

• Product Name: 2-(4-Fluorobenzoyl)-5-methylpyridine
• CAS No: 497854-91-8
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 3468296
• PubChem ID: 11206682
• Update Time: 2025-05-23

2-(4-Fluorobenzoyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• METHANONE, (4-FLUOROPHENYL)(5-METHYL-2-PYRIDINYL)-
• 2-(4-Fluorobenzoyl)-5-methylpyridine
• (4-fluorophenyl)-(5-methylpyridin-2-yl)methanone
• AKOS016018946
• 497854-91-8
• DS-018564
• WKWGDKVWXMRANV-UHFFFAOYSA-N
• (4-Fluorophenyl)(5-methylpyridin-2-yl)methanone
• SCHEMBL5655820
• MFCD13152647

• MDL： MFCD13152647
• Inchi： 1S/C13H10FNO/c1-9-2-7-12(15-8-9)13(16)10-3-5-11(14)6-4-10/h2-8H,1H3
• InChI Key： WKWGDKVWXMRANV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 215.074642105g/mol
• Monoisotopic Mass: 215.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-Fluorobenzoyl)-5-methylpyridine

2-(4-Fluorobenzoyl)-5-methylpyridine: A Comprehensive Overview

The compound with CAS No 497854-91-8, commonly referred to as 2-(4-Fluorobenzoyl)-5-methylpyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and it incorporates a fluorobenzoyl group at the 2-position and a methyl group at the 5-position. The combination of these substituents imparts unique chemical and biological properties to the molecule, making it a subject of interest for researchers worldwide.

2-(4-Fluorobenzoyl)-5-methylpyridine has been extensively studied for its potential applications in drug discovery. Recent studies have highlighted its role as a lead compound in the development of novel therapeutic agents. For instance, researchers have explored its ability to modulate key enzymes and receptors involved in various disease pathways, such as cancer, inflammation, and neurodegenerative disorders. The fluorobenzoyl group, in particular, has been shown to enhance the molecule's bioavailability and stability, making it an attractive candidate for further preclinical studies.

The synthesis of 2-(4-Fluorobenzoyl)-5-methylpyridine involves a multi-step process that combines principles from both classical and modern organic chemistry. One common approach involves the Friedel-Crafts acylation reaction, where the pyridine ring is activated by the methyl group at the 5-position to facilitate acylation at the 2-position. The use of a fluorobenzoyl chloride as the acylating agent introduces the fluorobenzoyl group, which not only enhances the molecule's electronic properties but also contributes to its unique pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 2-(4-Fluorobenzoyl)-5-methylpyridine. These studies have provided insights into the molecule's three-dimensional structure, as well as its interactions with potential biological targets. For example, molecular docking simulations have revealed that the compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating signaling pathways associated with these receptors.

In terms of biological activity, 2-(4-Fluorobenzoyl)-5-methylpyridine has demonstrated promising results in vitro and in vivo models. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel therapeutics for chronic inflammatory diseases such as arthritis and cardiovascular disorders. Additionally, recent research has explored its potential as an anticancer agent, with studies indicating that it can induce apoptosis in various cancer cell lines while showing minimal toxicity to normal cells.

The structural versatility of 2-(4-Fluorobenzoyl)-5-methylpyridine also makes it an ideal scaffold for further chemical modifications. Researchers have been exploring various substitution patterns on the pyridine ring to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. For example, introducing additional electron-withdrawing groups or modifying the fluorobenzoyl moiety has been shown to significantly alter the compound's solubility and permeability, which are critical factors for drug delivery.

Furthermore, 2-(4-Fluorobenzoyl)-5-methylpyridine has found applications beyond pharmacology. Its unique electronic properties make it a valuable component in materials science, particularly in the development of organic semiconductors and optoelectronic devices. Recent studies have demonstrated that this compound can be used as a building block for constructing efficient light-emitting diodes (LEDs) due to its excellent photoluminescence properties.

In conclusion, 2-(4-Fluorobenzoyl)-5-methylpyridine (CAS No 497854-91-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with its promising biological activity and material properties, positions it as a valuable tool for advancing both therapeutic development and materials science research. As ongoing studies continue to uncover new insights into this compound's potential, it is likely that 2-(4-Fluorobenzoyl)-5-methylpyridine will play an increasingly important role in shaping future innovations in these fields.